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Compound of Interest

Compound Name: N-nitroso-desmethyl-tramadol

Cat. No.: B15815551

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the solid-phase extraction (SPE) of

tramadol and its primary metabolites—O-desmethyltramadol (M1), N-desmethyltramadol (M2),

and N,O-didesmethyltramadol (M5)—from biological matrices. Tramadol is a widely prescribed

synthetic opioid analgesic, and its accurate quantification, along with its metabolites, is crucial

for pharmacokinetic studies, clinical monitoring, and forensic toxicology.[1] Solid-phase

extraction offers a robust and selective method for sample clean-up and concentration prior to

analysis by techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

The primary active metabolite of tramadol is O-desmethyltramadol (M1), which has a

significantly higher affinity for the μ-opioid receptor than the parent drug.[1] Therefore, the

simultaneous quantification of both tramadol and its metabolites is often necessary to obtain a

complete pharmacological profile. Mixed-mode cation exchange (MCX) SPE is a commonly

employed technique for the extraction of these basic compounds from complex biological

samples like urine and plasma.[1][2] This method utilizes a sorbent with both reversed-phase

and strong cation exchange functionalities to effectively retain the analytes of interest while

allowing interfering substances to be washed away.[1]
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Experimental Protocols
This section details the methodologies for the solid-phase extraction of tramadol and its

metabolites from biological samples.

Protocol 1: Mixed-Mode Cation Exchange SPE for Urine
Samples
This protocol is a generalized procedure for the extraction of tramadol and its metabolites from

urine using mixed-mode cation exchange (MCX) cartridges.

Materials:

Mixed-mode cation exchange (MCX) SPE cartridges

Methanol (HPLC grade)

Deionized water

Ammonium acetate buffer (50 mM, pH 6)

Ammonium hydroxide

Dichloromethane

Isopropanol

SPE manifold

Nitrogen evaporator

Centrifuge

Procedure:

Sample Pre-treatment:

Centrifuge the urine sample to remove any particulate matter.
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Dilute 1 mL of the supernatant with 1 mL of 50 mM ammonium acetate buffer (pH 6).[1]

SPE Cartridge Conditioning:

Condition the MCX SPE cartridge by passing 2 mL of methanol, followed by 2 mL of

deionized water. Do not allow the cartridge to dry out.

Sample Loading:

Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate

(approximately 1-2 mL/min).

Washing:

Wash the cartridge with 2 mL of deionized water to remove polar interferences.

Follow with a wash of 2 mL of methanol to remove non-polar interferences.[1]

Elution:

Elute the analytes with 2 mL of a freshly prepared solution of 5% ammonium hydroxide in

methanol or a mixture of dichloromethane:isopropanol:ammonia (80:18:2, v/v/v).[1]

Collect the eluate in a clean collection tube.

Dry-down and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

Reconstitute the dried residue in a suitable volume (e.g., 100-500 µL) of the mobile phase

used for the analytical method.[1]

Vortex the sample briefly and transfer it to an autosampler vial for analysis.

Protocol 2: Enzymatic Hydrolysis for Glucuronidated
Metabolites in Urine
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For the determination of total (free and conjugated) tramadol and metabolite concentrations, an

enzymatic hydrolysis step is required to cleave the glucuronide conjugates.

Materials:

β-glucuronidase

Acetate buffer (0.2 M, pH 5.0)

Heating block or water bath

Procedure:

To 1 mL of the urine sample, add 500 µL of 0.2 M acetate buffer (pH 5.0).

Add a sufficient amount of β-glucuronidase enzyme.

Incubate the mixture at an appropriate temperature (e.g., 37-60°C) for a specified time (e.g.,

1-16 hours) to ensure complete hydrolysis.

After incubation, proceed with the sample pre-treatment and SPE protocol as described in

Protocol 1.

Quantitative Data Summary
The following tables summarize the quantitative data from various studies on the solid-phase

extraction of tramadol and its metabolites.
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Analyte Matrix
SPE
Method

Recovery
(%)

Limit of
Detection
(LOD)

Limit of
Quantific
ation
(LOQ)

Referenc
e

Tramadol Urine MISPE - 1.2 µg/L 3.5 µg/L [3]

Tramadol Plasma MISPE - 3.0 µg/L 8.5 µg/L [3]

Tramadol Plasma C18
94.36 ±

12.53
- 50 ng/mL [4]

O-

desmethylt

ramadol

Plasma C18
93.52 ±

7.88
- 50 ng/mL [4]

Tramadol
Vitreous

Humor
C18 84 - - [5]

O-

desmethylt

ramadol

Vitreous

Humor
C18 90 - - [5]

MISPE: Molecularly Imprinted Solid-Phase Extraction

Analyte Matrix
Linearity
Range

r² Reference

Tramadol Plasma 50-3500 ng/mL >0.99 [4]

O-

desmethyltramad

ol

Plasma 50-500 ng/mL >0.99 [4]

Tramadol Vitreous Humor 5-1000 ng/mL >0.991 [5]

O-

desmethyltramad

ol

Vitreous Humor 5-1000 ng/mL >0.994 [5]
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Visualizations
The following diagram illustrates the general workflow for the solid-phase extraction of tramadol

and its metabolites.
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Solid-Phase Extraction Workflow for Tramadol and Metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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